Cas no 132554-24-6 (3-(6-methylpyridin-2-yl)propanenitrile)

3-(6-Methylpyridin-2-yl)propanenitrile is a versatile nitrile derivative featuring a pyridine core with a methyl substituent at the 6-position. This compound is valued for its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The nitrile functional group offers reactivity for further transformations, such as hydrolysis to carboxylic acids or reduction to amines. The methylpyridinyl moiety enhances its solubility and stability, making it suitable for diverse reaction conditions. Its well-defined structure ensures consistency in synthetic applications, while its purity and stability support reliable performance in research and industrial processes.

3-(6-methylpyridin-2-yl)propanenitrile structure

132554-24-6 structure

Product Name:3-(6-methylpyridin-2-yl)propanenitrile

CAS No:132554-24-6

MF:C₉H₁₀N₂

MW:146.189101696014

CID:1019869

PubChem ID:14687222

Update Time:2025-06-07

3-(6-methylpyridin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 6-methyl-2-Pyridinepropanenitrile
- 2-Pyridinepropanenitrile,6-methyl-(9CI)
- 3-(6-methylpyridin-2-yl)propanenitrile
- 2-Pyridinepropanenitrile, 6-methyl-
- EN300-1845679
- DB-282498
- 132554-24-6
- Inchi： 1S/C9H10N2/c1-8-4-2-5-9(11-8)6-3-7-10/h2,4-5H,3,6H2,1H3
- InChI Key： HNRKKMZAPVPPMK-UHFFFAOYSA-N
- SMILES： N1C(C)=CC=CC=1CCC#N

Computed Properties

Exact Mass: 146.084398327g/mol
Monoisotopic Mass: 146.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 36.7Å²

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